Cas no 210304-20-4 (1H-Imidazo[4,5-c]quinoline-1-butanamine, 4-amino-2-(ethoxymethyl)-)

• Product Name: 1H-Imidazo[4,5-c]quinoline-1-butanamine, 4-amino-2-(ethoxymethyl)-
• CAS No: 210304-20-4
• MF: C₁₇H₂₃N₅O
• MW: 313.397423028946
• CID: 1397915
• PubChem ID: 18783953
• Update Time: 2025-04-20

1H-Imidazo[4,5-c]quinoline-1-butanamine, 4-amino-2-(ethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-c]quinoline-1-butanamine, 4-amino-2-(ethoxymethyl)-
• EX-A4422
• 1-(4-aminobutyl)-2-(ethoxymethyl)imidazo[4,5-c]quinolin-4-amine
• SCHEMBL2744543
• TLR7/8 agonist
• GLXC-25831
• TLR7/8 agonist 39
• 210304-20-4
• FBFJOZZTIXSPPR-UHFFFAOYSA-N
• 1-(4-aminobutyl)-2-ethoxymethyl-1H-imidazo[4,5-c]quinolin-4-amine

• Inchi： 1S/C17H23N5O/c1-2-23-11-14-21-15-16(22(14)10-6-5-9-18)12-7-3-4-8-13(12)20-17(15)19/h3-4,7-8H,2,5-6,9-11,18H2,1H3,(H2,19,20)
• InChI Key： FBFJOZZTIXSPPR-UHFFFAOYSA-N
• SMILES： O(CC)CC1=NC2C(N)=NC3C=CC=CC=3C=2N1CCCCN

Computed Properties

• Exact Mass: 313.19049
• Monoisotopic Mass: 313.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92Ų

Experimental Properties

• PSA: 91.98